Cas no 3832-88-0 ((2-Fluoro-[1]naphthyl)-acetonitrile)

(2-Fluoro-[1]naphthyl)-acetonitrile is a fluorinated naphthalene derivative featuring an acetonitrile functional group, offering versatile utility in organic synthesis and pharmaceutical intermediates. The fluorine substitution at the 2-position enhances its reactivity and selectivity in cross-coupling reactions, while the nitrile group provides a handle for further functionalization. This compound is particularly valuable in the development of fluorinated aromatic scaffolds, which are critical in medicinal chemistry for optimizing pharmacokinetic properties. Its stable crystalline form ensures ease of handling and storage. Suitable for use in palladium-catalyzed transformations and nucleophilic substitutions, it serves as a key building block for advanced heterocyclic and agrochemical applications.

(2-Fluoro-[1]naphthyl)-acetonitrile structure

3832-88-0 structure

Product Name:(2-Fluoro-[1]naphthyl)-acetonitrile

CAS No:3832-88-0

MF:C₁₂H₈FN

MW:185.197026252747

CID:4935389

Update Time:2025-11-01

(2-Fluoro-[1]naphthyl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

- (2-fluoro-[1]naphthyl)-acetonitrile
- 2-(2-fluoronaphthalen-1-yl)acetonitrile
- 2-Fluoronaphthalene-1-acetonitrile
- (2-Fluoro-[1]naphthyl)-acetonitrile
- Inchi： 1S/C12H8FN/c13-12-6-5-9-3-1-2-4-10(9)11(12)7-8-14/h1-6H,7H2
- InChI Key： PWCHUQFPDKWHDT-UHFFFAOYSA-N
- SMILES： FC1=CC=C2C=CC=CC2=C1CC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 242
XLogP3: 2.9
Topological Polar Surface Area: 23.8

(2-Fluoro-[1]naphthyl)-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219003468-250mg	2-Fluoronaphthalene-1-acetonitrile	3832-88-0	98%	250mg	$727.60	2023-09-02
Alichem	A219003468-500mg	2-Fluoronaphthalene-1-acetonitrile	3832-88-0	98%	500mg	$989.80	2023-09-02
Alichem	A219003468-1g	2-Fluoronaphthalene-1-acetonitrile	3832-88-0	98%	1g	$1600.75	2023-09-02

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Additional information on (2-Fluoro-[1]naphthyl)-acetonitrile

Comprehensive Analysis of (2-Fluoro-[1]naphthyl)-acetonitrile (CAS No. 3832-88-0): Properties, Applications, and Industry Trends

(2-Fluoro-[1]naphthyl)-acetonitrile (CAS No. 3832-88-0) is a specialized organic compound featuring a naphthalene backbone substituted with a fluorine atom and an acetonitrile functional group. This structure grants it unique physicochemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. The compound’s molecular formula (C₁₂H₈FN) and molecular weight (185.20 g/mol) are critical for synthetic applications, particularly in cross-coupling reactions and heterocyclic synthesis.

Recent interest in fluorinated naphthalene derivatives has surged due to their role in drug discovery and organic electronics. Researchers highlight its potential as a building block for PET imaging agents and fluorescent probes, aligning with trends in precision medicine. The electron-withdrawing effect of the fluoro group enhances reactivity in palladium-catalyzed reactions, a topic frequently searched in organic chemistry forums.

In agrochemicals, (2-Fluoro-[1]naphthyl)-acetonitrile serves as an intermediate for crop protection agents. Its lipophilicity and bioavailability are optimized for systemic pesticides, addressing global demands for sustainable agriculture. Analytical techniques like HPLC and GC-MS are commonly employed for purity assessment, a frequent query among quality control professionals.

From an industrial perspective, scalability of nitrile-containing compounds remains a hot topic. Innovations in continuous flow chemistry and green solvents have improved the synthesis of CAS No. 3832-88-0, reducing waste and energy use—key concerns in ESG-compliant manufacturing. Patent filings reveal its utility in OLED materials, linking to the booming flexible display market.

Safety profiles of fluorinated acetonitriles are rigorously studied. While not classified as hazardous, proper PPE and ventilation are recommended during handling, a detail often searched in laboratory safety guidelines. Storage conditions (typically 2–8°C under inert gas) ensure stability, as noted in technical datasheets.

Market analysts project growth for naphthalene-based chemicals, driven by R&D investments in Asia-Pacific. The compound’s cost-effectiveness and synthetic versatility position it favorably against alternatives like pyridine derivatives. Suppliers increasingly highlight batch-to-batch consistency, responding to pharmaceutical industry standards.

In conclusion, (2-Fluoro-[1]naphthyl)-acetonitrile exemplifies the intersection of traditional organic chemistry and modern applications. Its relevance in life sciences and advanced materials ensures continued demand, with ongoing research exploring its catalytic asymmetric synthesis—a trending topic in academic publications.